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Compound of Interest

Compound Name: Saxitoxin-13C,15N2

Cat. No.: B1157113 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

neurotoxins like Saxitoxin-13C,15N2 is of paramount importance. Adherence to strict safety

protocols and operational plans is critical to mitigate the risks associated with this compound.

This document provides essential, immediate safety and logistical information, including

procedural guidance for handling and disposal.

Quantitative Safety Data
The following table summarizes key quantitative data for Saxitoxin. Note that these values are

for unlabeled Saxitoxin and should be considered representative for Saxitoxin-13C,15N2 in

the absence of specific data for the labeled compound.

Parameter Value Species/Conditions

Lethal Dose (LD50) 0.6 µg/kg Human (parenteral)[1]

5.7 µg/kg Human (oral)[1]

263 µg/kg Mouse (oral)[2]

Lethal Concentration (LC50) 300 µg/m³/24H Mouse (inhalation)[2]

Decontamination
10% aqueous bleach solution

for at least 30 minutes
Effective for inactivation[1]

Storage Temperature Below -20°C Deep freeze[2]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. For

handling Saxitoxin, Level C or B protection may be required depending on the procedures.

Standard Laboratory Operations (BSL-2)[1]:

Gloves: Chemical-resistant outer and inner gloves are necessary.[3]

Lab Coat: A designated lab coat must be worn.[1]

Eye Protection: Safety glasses or goggles are mandatory.[1]

Respiratory Protection: An N95 respirator or higher may be required, depending on the risk

of aerosol generation.[1]

For Spills or Operations with High Risk of Aerosolization:

Higher levels of respiratory protection, such as a powered air-purifying respirator (PAPR) or a

self-contained breathing apparatus (SCBA), may be necessary.[3][4]

Chemical-resistant clothing, such as a hooded splash suit or coveralls, should be worn.[3]

Experimental Protocol: Safe Handling and Disposal
of Saxitoxin-13C,15N2
This protocol outlines the essential steps for safely handling Saxitoxin-13C,15N2 in a

laboratory setting.

1. Preparation and Pre-Handling:

Ensure all personnel are trained on the specific hazards and safe handling procedures for

saxitoxin.[1]

Work must be conducted in a designated area, such as a chemical fume hood or a certified

biological safety cabinet (BSC).[1] Dry forms of saxitoxin must always be handled in one of

these enclosures.[1]
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Post a "Toxins in Use" sign on the laboratory door.[1]

Prepare all necessary materials, including PPE, decontamination solutions, and waste

containers, before handling the toxin.

2. Handling Procedures:

Dry (Powdered) Saxitoxin:

Handle with extreme caution to avoid generating dust.[1]

It is recommended to resuspend the entire vial at once rather than weighing out small

aliquots to minimize the risk of aerosolization.[1]

Liquid Saxitoxin Solutions:

Use appropriate pipetting techniques to avoid splashes and aerosols.

All manipulations should be performed over a spill tray.

3. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with saxitoxin.

Use a 10% aqueous bleach solution and allow a contact time of at least 30 minutes for

effective inactivation.[1]

Wipe down the work area in the fume hood or BSC.

Carefully remove and dispose of PPE as contaminated waste.

4. Waste Disposal:

All solid waste (e.g., pipette tips, tubes, gloves) and liquid waste contaminated with saxitoxin

must be inactivated before disposal.

Treat waste with a 10% bleach solution for a minimum of 30 minutes.[1]
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After inactivation, dispose of the waste in accordance with all applicable federal, state, and

local regulations.[5]

5. Emergency Procedures:

Exposure: In case of skin contact, immediately wash the affected area with soap and water

for at least 15 minutes.[1] For eye contact, flush with copious amounts of water for at least

15 minutes.[5] Seek immediate medical attention for any exposure.[5] In the event of a

potential exposure that could cause symptoms, call emergency services immediately.[1]

Spill: For a liquid toxin spill, wear appropriate PPE (mask, gloves, safety glasses, lab coat).

[1] Evacuate the immediate area for at least 30 minutes to allow aerosols to dissipate.[1]

Cover the spill with absorbent material, apply 10% bleach, and allow a 30-minute contact

time before cleaning up.
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Caption: Workflow for the safe handling of Saxitoxin-13C,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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